5-Amino-2-chlorobenzonitrile
Cat. No. B1278771
Key on ui cas rn:
35747-58-1
M. Wt: 152.58 g/mol
InChI Key: VVDIMAMYKUTSCL-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
Quantity
Extracted from reaction SMILES
Type
reactant
Reaction Step One
Name
Identifiers
|
REACTION_SMILES
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[CH3:13][CH2:14][OH:15].[Cl:1][c:2]1[c:3]([C:4]#[N:5])[cH:6][c:7]([N+:10]([O-:11])=[O:12])[cH:8][cH:9]1>>[Cl:1][c:2]1[c:3]([C:4]#[N:5])[cH:6][c:7]([NH2:10])[cH:8][cH:9]1
|
Inputs
Step One
|
Name
|
|
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Quantity
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Extracted from reaction SMILES
|
|
Type
|
reactant
|
|
Smiles
|
CCO
|
|
Name
|
|
|
Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
|
Smiles
|
N#Cc1cc([N+](=O)[O-])ccc1Cl
|
Outcomes
Product
|
Name
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|
|
Type
|
product
|
|
Smiles
|
N#Cc1cc(N)ccc1Cl
|
Source
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Source
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Open Reaction Database (ORD) |
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Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
